Cas no 120871-72-9 (tert-butyl trans-3-hydroxy-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate)
tert-butyl trans-3-hydroxy-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (3R,4S)-tert-butyl 3-allyl-4-hydroxypyrrolidine-1-carboxylate
- tert-butyl (3,4)-Trans-3-allyl-4-hydroxypyrrolidine-1-carboxylate raceMate
- tert-Butyl (3,4)-trans-3-allyl-4-hydroxypyrrolidine-1-carboxylate
- tert-butyl (3S,4R)-3-hydroxy-4-prop-2-enylpyrrolidine-1-carboxylate
- s10975
- tert-butyl (+/-)-trans-4-allyl-3-hydroxy-pyrrolidine-1-carboxylate
- tert-butyl (3S,4R)-3-hydroxy-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate
- TERT-BUTYL TRANS-3-HY
- tert-butyl trans-3-hydroxy-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate
- AS-71298
- rac-tert-butyl (3R,4S)-3-hydroxy-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate
- EN300-1634809
- SCHEMBL15866093
- XWAFVZGCUNQYNV-NXEZZACHSA-N
- rel-(3R,4S)-tert-Butyl 3-allyl-4-hydroxypyrrolidine-1-carboxylate
- (3R,4S)-tert-Butyl3-allyl-4-hydroxypyrrolidine-1-carboxylate
- 120871-72-9
- (3R,4S)-t-Butyl 3-allyl-4-hydroxypyrrolidine-1-carboxylate
- AKOS027253966
- MFCD23704295
- CS-W001334
-
- MDL: MFCD23099063
- Inchi: 1S/C12H21NO3/c1-5-6-9-7-13(8-10(9)14)11(15)16-12(2,3)4/h5,9-10,14H,1,6-8H2,2-4H3/t9-,10-/m0/s1
- InChI Key: XWAFVZGCUNQYNV-UWVGGRQHSA-N
- SMILES: N1(C(=O)OC(C)(C)C)C[C@H](O)[C@@H](CC=C)C1
Computed Properties
- Exact Mass: 227.15214353g/mol
- Monoisotopic Mass: 227.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 49.8
tert-butyl trans-3-hydroxy-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109007304-250mg |
(3R,4S)-tert-Butyl 3-allyl-4-hydroxypyrrolidine-1-carboxylate |
120871-72-9 | 95% | 250mg |
$191.10 | 2023-09-04 | |
| Alichem | A109007304-1g |
(3R,4S)-tert-Butyl 3-allyl-4-hydroxypyrrolidine-1-carboxylate |
120871-72-9 | 95% | 1g |
$468.65 | 2023-09-04 | |
| ChemScence | CS-W001334-100mg |
rel-(3R,4S)-tert-Butyl 3-allyl-4-hydroxypyrrolidine-1-carboxylate |
120871-72-9 | 100mg |
$152.0 | 2022-04-28 | ||
| ChemScence | CS-W001334-250mg |
rel-(3R,4S)-tert-Butyl 3-allyl-4-hydroxypyrrolidine-1-carboxylate |
120871-72-9 | 250mg |
$260.0 | 2022-04-28 | ||
| ChemScence | CS-W001334-1g |
rel-(3R,4S)-tert-Butyl 3-allyl-4-hydroxypyrrolidine-1-carboxylate |
120871-72-9 | 1g |
$529.0 | 2022-04-28 | ||
| Chemenu | CM362625-100mg |
tert-butyl (3S,4R)-3-hydroxy-4-prop-2-enylpyrrolidine-1-carboxylate |
120871-72-9 | 95%+ | 100mg |
$135 | 2023-01-02 | |
| Chemenu | CM362625-250mg |
tert-butyl (3S,4R)-3-hydroxy-4-prop-2-enylpyrrolidine-1-carboxylate |
120871-72-9 | 95%+ | 250mg |
$225 | 2023-01-02 | |
| Chemenu | CM362625-1g |
tert-butyl (3S,4R)-3-hydroxy-4-prop-2-enylpyrrolidine-1-carboxylate |
120871-72-9 | 95%+ | 1g |
$562 | 2023-01-02 | |
| Chemenu | CM362625-5g |
tert-butyl (3S,4R)-3-hydroxy-4-prop-2-enylpyrrolidine-1-carboxylate |
120871-72-9 | 95%+ | 5g |
$2099 | 2022-06-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1051084-100mg |
rel-(3R,4S)-tert-Butyl 3-allyl-4-hydroxypyrrolidine-1-carboxylate |
120871-72-9 | 95% | 100mg |
¥1354.00 | 2024-08-09 |
tert-butyl trans-3-hydroxy-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on tert-butyl trans-3-hydroxy-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate
Introduction to Tert-butyl trans-3-hydroxy-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate (CAS No. 120871-72-9)
Tert-butyl trans-3-hydroxy-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate, with the CAS number 120871-72-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex pyrrolidine core, has garnered attention due to its potential applications in drug discovery and development. The structural features of this compound, particularly the tert-butyl group and the presence of both hydroxyl and propenyl substituents, contribute to its unique chemical properties and reactivity.
The synthesis and characterization of Tert-butyl trans-3-hydroxy-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate have been extensively studied in recent years. Researchers have explored various synthetic routes to optimize yield and purity, leveraging advanced techniques such as organometallic catalysis and asymmetric synthesis. These efforts have led to the development of more efficient methods for producing this compound, which is crucial for its application in medicinal chemistry.
One of the most compelling aspects of Tert-butyl trans-3-hydroxy-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate is its biological activity. Preliminary studies have suggested that this compound exhibits promising pharmacological properties, making it a valuable candidate for further investigation. Specifically, its ability to interact with biological targets such as enzymes and receptors has been highlighted in several research articles. These interactions may underpin its potential therapeutic effects, which could span a range of diseases.
In recent years, there has been a growing interest in the development of novel therapeutic agents based on natural product-inspired scaffolds. Tert-butyl trans-3-hydroxy-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate fits well within this paradigm, as its structure resembles certain bioactive molecules found in nature. By leveraging computational methods and high-throughput screening, researchers are identifying new derivatives of this compound that may enhance its efficacy and selectivity.
The role of computational chemistry in the study of Tert-butyl trans-3-hydroxy-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate cannot be overstated. Molecular modeling techniques have been employed to predict the compound's behavior in various biological environments. These simulations provide insights into how the molecule might interact with target proteins and nucleic acids, guiding the design of more effective drugs. Additionally, computational methods help in understanding the metabolic pathways that may be affected by this compound, which is essential for assessing its safety profile.
Another area of focus has been the development of new analytical methods for characterizing Tert-butyl trans-3-hydroxy-4-(propenol)-1-carboxylic acid derivatives like this one. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating the structure and conformational preferences of these molecules. These advancements are critical for ensuring the quality and consistency of synthetic batches, which is paramount for pharmaceutical applications.
The impact of Tert-butyl trans-hydroxy-pyrrolidinone derivatives on drug discovery is multifaceted. Beyond their potential therapeutic applications, these compounds serve as valuable tools for understanding fundamental biochemical processes. For instance, they can be used as probes to study enzyme mechanisms or as scaffolds for designing new inhibitors. The versatility of this class of molecules makes them indispensable in both academic research and industrial drug development.
Looking ahead, the future prospects for Tert-butyl trans-hydroxy-pyrrolidinone derivatives are promising. As our understanding of biology and chemistry continues to evolve, new opportunities will arise for exploiting these compounds' unique properties. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing their full potential. By combining experimental approaches with cutting-edge computational techniques, we can accelerate the discovery of novel drugs based on these scaffolds.
120871-72-9 (tert-butyl trans-3-hydroxy-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate) Related Products
- 1228880-05-4(rac-tert-butyl (3R,4S)-3-hydroxy-4-(propan-2-yl)pyrrolidine-1-carboxylate)
- 1228880-43-0(tert-butyl trans-3-ethyl-4-hydroxy-pyrrolidine-1-carboxylate)
- 2832231-52-2(tert-butyl cis-3-ethyl-4-hydroxy-pyrrolidine-1-carboxylate)
- 2306264-53-7(tert-butyl 4-hydroxy-2-azaspiro[4.5]decane-2-carboxylate)
- 897043-47-9(tert-butyl 3-hydroxy-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate)
- 2377786-86-0(1-Pyrrolidinecarboxylic acid, 3-hydroxy-4-(2-methylpropyl)-, 1,1-dimethylethyl ester, (3R,4S)-rel-)
- 2149984-04-1(Tert-butyl 3-hydroxy-4-propylpyrrolidine-1-carboxylate)
- 2325666-07-5(tert-butyl (3R,4S)-3-hydroxy-4-isopropyl-pyrrolidine-1-carboxylate)
- 1260649-61-3(tert-butyl 3-hydroxy-3-prop-2-enylpyrrolidine-1-carboxylate)
- 2161837-12-1(Tert-butyl 3-hydroxy-4-(2-methylpropyl)pyrrolidine-1-carboxylate)